1-(Benzyloxy)-2,4-difluoro-5-nitrobenzene
Overview
Description
1-(Benzyloxy)-2,4-difluoro-5-nitrobenzene is a chemical compound with the molecular formula C13H8F2NO3. It is also known as BDFNB and is used in scientific research for various purposes.
Scientific Research Applications
Ultrasound-Assisted Organic Synthesis
The application of 1-(benzyloxy)-2,4-difluoro-5-nitrobenzene in scientific research is illustrated by its role in organic synthesis, where it acts as a precursor or intermediate in various chemical reactions. One such example is the ultrasound-assisted arylation of benzyl alcohol with 4-nitrochlorobenzene, a process that benefits from the use of multi-site phase-transfer catalysts. This method demonstrates the potential of using ultrasound to enhance reaction rates and efficiencies in organic synthesis, highlighting the importance of 1-(benzyloxy)-2,4-difluoro-5-nitrobenzene in developing more efficient and environmentally friendly chemical processes (Selvaraj, Abimannan, & Rajendran, 2014).
Enhancement of Chemical Reactions
Further research into the scientific applications of 1-(benzyloxy)-2,4-difluoro-5-nitrobenzene reveals its utility in enhancing chemical reactions. Studies have shown that the use of ultrasound can significantly improve the efficiency and yield of reactions involving this compound. For instance, the intensified synthesis of 1-benzyloxy-4-nitrobenzene, catalyzed by phase transfer catalysts under ultrasound, resulted in higher conversion rates, demonstrating the compound's value in optimizing chemical synthesis processes and potentially reducing the environmental impact of chemical manufacturing (Diwathe & Gogate, 2018).
Molecular Structure Analysis
The analysis of the molecular structure of compounds related to 1-(benzyloxy)-2,4-difluoro-5-nitrobenzene provides insights into their chemical behavior and potential applications. For example, the crystal structure analysis of (E)-5-benzyloxy-2-{[(4-nitrophenyl)imino]methyl}phenol sheds light on the intramolecular interactions and potential reactivity of such compounds. Understanding these molecular structures is crucial for designing new materials and chemicals with desired properties, including pharmaceuticals, polymers, and advanced materials (Ghichi, Benaouida, Benboudiaf, & Merazig, 2015).
Mechanism of Action
Target of Action
For instance, a compound with a benzyloxy group, N-{(3S)-1-[(Benzyloxy)sulfamoyl]-5-phenyl-3-pentanyl}-Nα-[(4-methyl-1-piperazinyl)carbonyl]-L-phenylalaninamide, has been found to target Cruzipain
Mode of Action
For instance, in the Suzuki–Miyaura coupling reaction, the benzyloxy group plays a crucial role in the transmetalation process . More research is required to elucidate the specific interactions of 1-(Benzyloxy)-2,4-difluoro-5-nitrobenzene with its targets.
Biochemical Pathways
For instance, compounds with a benzyloxy group have been implicated in the Suzuki–Miyaura coupling reaction, a key biochemical pathway in organic synthesis .
Result of Action
For instance, a compound with a benzyloxy group, BnOCPA (benzyloxy-cyclopentyladenosine), has been found to be a potent and selective analgesic .
properties
IUPAC Name |
1,5-difluoro-2-nitro-4-phenylmethoxybenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F2NO3/c14-10-6-11(15)13(7-12(10)16(17)18)19-8-9-4-2-1-3-5-9/h1-7H,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLYRDPKOZGWJKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C(=C2)[N+](=O)[O-])F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601250458 |
Source
|
| Record name | 1,5-Difluoro-2-nitro-4-(phenylmethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601250458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzyloxy)-2,4-difluoro-5-nitrobenzene | |
CAS RN |
179011-40-6 |
Source
|
| Record name | 1,5-Difluoro-2-nitro-4-(phenylmethoxy)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=179011-40-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,5-Difluoro-2-nitro-4-(phenylmethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601250458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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